Cas no 2680870-96-4 (Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate)
Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
- 2680870-96-4
- EN300-28298378
- Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
-
- Inchi: 1S/C17H16FNO4S/c18-24(21,22)15-10-4-8-14-9-5-11-19(16(14)15)17(20)23-12-13-6-2-1-3-7-13/h1-4,6-8,10H,5,9,11-12H2
- InChI Key: WWNHSNVCIBFCHO-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2=C1N(C(=O)OCC1C=CC=CC=1)CCC2)(=O)(=O)F
Computed Properties
- Exact Mass: 349.07840733g/mol
- Monoisotopic Mass: 349.07840733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 72.1Ų
Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28298378-0.05g |
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate |
2680870-96-4 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28298378-0.1g |
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate |
2680870-96-4 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28298378-0.25g |
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate |
2680870-96-4 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28298378-0.5g |
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate |
2680870-96-4 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28298378-1.0g |
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate |
2680870-96-4 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28298378-2.5g |
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate |
2680870-96-4 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28298378-5.0g |
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate |
2680870-96-4 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 | |
| Enamine | EN300-28298378-10.0g |
benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate |
2680870-96-4 | 95.0% | 10.0g |
$5221.0 | 2025-03-19 |
Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate
Research Brief on Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS: 2680870-96-4)
Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS: 2680870-96-4) is a specialized chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its fluorosulfonyl functional group, has shown potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of covalent inhibitors targeting specific enzymes and receptors.
The fluorosulfonyl group in this compound is of particular interest due to its reactivity, which allows for selective modifications and conjugation with other molecular entities. This feature makes Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate a valuable tool in the design of covalent drugs, where the formation of stable bonds with target proteins can enhance therapeutic efficacy and specificity. Recent research has demonstrated its utility in the development of inhibitors for kinases and other enzymes involved in disease pathways.
In a recent study published in the Journal of Medicinal Chemistry, researchers utilized Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate as a key intermediate in the synthesis of covalent inhibitors for Bruton's tyrosine kinase (BTK). The study highlighted the compound's ability to form stable covalent adducts with BTK, leading to prolonged inhibition of its activity. This finding has significant implications for the treatment of B-cell malignancies and autoimmune diseases, where BTK plays a critical role.
Another area of research has focused on the compound's potential in chemical proteomics. By incorporating Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate into activity-based probes, scientists have been able to profile enzyme activities in complex biological samples. This approach has provided insights into the functional states of enzymes in disease contexts, facilitating the identification of novel therapeutic targets.
Despite its promising applications, challenges remain in the optimization of Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate for clinical use. Issues such as selectivity, pharmacokinetics, and potential off-target effects need to be addressed through further research. However, the compound's unique properties and versatility make it a valuable asset in the toolkit of medicinal chemists and chemical biologists.
In conclusion, Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS: 2680870-96-4) represents a promising candidate for the development of covalent inhibitors and chemical probes. Its applications in drug discovery and chemical proteomics underscore its potential to advance our understanding of disease mechanisms and contribute to the development of novel therapeutics. Future research will likely focus on refining its properties and expanding its utility in targeted therapies.
2680870-96-4 (Benzyl 8-(fluorosulfonyl)-1,2,3,4-tetrahydroquinoline-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)